Cas no 356776-32-4 (2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide)

• Product Name: 2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide
• CAS No: 356776-32-4
• MF: C₁₆H₁₄N₄O₄S
• MW: 358.371761798859
• CID: 2823620
• PubChem ID: 329771051
• Update Time: 2025-06-30

2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(6-methoxy-1H-benzimidazol-2-yl)thio]-N-(4-nitrophenyl)-acetamide
• ST024252
• Oprea1_271148
• GTPL5833
• STK354841
• 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide
• Q27074329
• 2-(6-methoxybenzimidazol-2-ylthio)-N-(4-nitrophenyl)acetamide
• 2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide
• 2-[(5-methoxy-1H-benzimidazol-2-yl)thio]-N-(4-n
• CHEMBL1290578
• EU-0041064
• AG-09/1 [benzimidazole derivative]
• AKOS000830684
• 356776-32-4
• CS-0095254
• DTXSID50397856
• G13170
• MS-25628
• AKOS040758076
• 2-[(5-METHOXY-1H-1,3-BENZODIAZOL-2-YL)SULFANYL]-N-(4-NITROPHENYL)ACETAMIDE
• AKOS001669353
• AG-09/1
• 2-((6-methoxy-1H-benzimidazol-2-yl)sulfanyl)-N-(4-nitrophenyl)acetamide
• DA-50261
• AG-09/1 (benzimidazole derivative)
• AG-09/1, >=98% (HPLC)
• DTXCID80348715
• HY-128113
• GPA77632
• 2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide

• MDL： MFCD02321063
• Inchi： 1S/C16H14N4O4S/c1-24-12-6-7-13-14(8-12)19-16(18-13)25-9-15(21)17-10-2-4-11(5-3-10)20(22)23/h2-8H,9H2,1H3,(H,17,21)(H,18,19)
• InChI Key： LYQDSNOFTIZWAX-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C1=NC2C=CC(=CC=2N1)OC

Computed Properties

• Exact Mass: 358.07357611 g/mol
• Monoisotopic Mass: 358.07357611 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 138
• Molecular Weight: 358.4

2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide

Comprehensive Overview of 2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide (CAS No. 356776-32-4)

2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide, with the CAS number 356776-32-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzimidazole family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities. The presence of a methoxy group and a nitrophenyl moiety in its structure enhances its potential applications in drug discovery and development.

The benzimidazole core of this compound is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs. Researchers are increasingly exploring its derivatives for their antimicrobial, antifungal, and anticancer properties. The sulfanyl linkage in 2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide adds to its versatility, making it a candidate for further study in targeted therapies.

In recent years, the demand for novel benzimidazole derivatives has surged, driven by the need for new treatments against drug-resistant pathogens. This compound's unique structural features align with current trends in precision medicine and personalized healthcare. Its potential to modulate specific biological pathways makes it a subject of interest in computational chemistry and molecular docking studies.

From a synthetic chemistry perspective, the preparation of 2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide involves multi-step organic reactions. Key steps include the formation of the benzimidazole ring, followed by the introduction of the sulfanyl group and subsequent acetylation. These processes require careful optimization to achieve high yields and purity, which are critical for its application in high-throughput screening assays.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are also areas of active research. Understanding these parameters is essential for its potential use in formulation development and drug delivery systems. Recent studies have highlighted its compatibility with various nanocarriers, which could enhance its therapeutic efficacy.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide. The use of catalytic methods and renewable solvents aligns with global efforts to reduce the environmental impact of pharmaceutical manufacturing. This approach not only improves sustainability but also reduces production costs.

The growing interest in artificial intelligence (AI) and machine learning (ML) in drug discovery has further amplified the relevance of this compound. Predictive models are being developed to identify its potential biological targets and mechanisms of action. Such advancements could accelerate its transition from the lab to clinical trials.

In summary, 2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide (CAS No. 356776-32-4) represents a promising candidate in modern medicinal chemistry. Its multifunctional structure and broad applicability make it a valuable subject for ongoing and future research. As the scientific community continues to unravel its potential, this compound may play a pivotal role in addressing some of the most pressing healthcare challenges of our time.